A Technical Guide to tert-Butyl (3-amino-2,4-difluorophenyl)carbamate (CAS 208166-48-7): A Key Intermediate in Modern Drug Discovery
A Technical Guide to tert-Butyl (3-amino-2,4-difluorophenyl)carbamate (CAS 208166-48-7): A Key Intermediate in Modern Drug Discovery
Executive Summary
This technical guide provides an in-depth analysis of tert-Butyl (3-amino-2,4-difluorophenyl)carbamate, a fluorinated aromatic diamine derivative of significant interest to the pharmaceutical and agrochemical industries. The molecule's unique architecture, featuring a free primary amine and a second amine masked by a tert-butyloxycarbonyl (Boc) protecting group, presents a powerful platform for sequential, regioselective synthesis. The strategic placement of two fluorine atoms on the phenyl ring further enhances its utility by modulating the electronic and metabolic properties of derivative compounds. This document details the compound's physicochemical properties, outlines a robust and selective synthetic protocol with mechanistic insights, discusses methods for analytical characterization, and explores its strategic application in drug development. Safety and handling protocols are also provided to ensure its effective and safe implementation in a research environment.
Physicochemical Properties
The fundamental properties of tert-Butyl (3-amino-2,4-difluorophenyl)carbamate are summarized below. These data are critical for experimental design, including solvent selection, reaction monitoring, and purification strategies.
| Property | Value | Source |
| CAS Number | 208166-48-7 | N/A |
| Molecular Formula | C₁₁H₁₄F₂N₂O₂ | Calculated |
| Molecular Weight | 244.24 g/mol | [1] |
| IUPAC Name | tert-butyl (3-amino-2,4-difluorophenyl)carbamate | Calculated |
| Appearance | Typically an off-white to light brown solid | Inferred from related compounds |
| Solubility | Soluble in common organic solvents (DCM, Ethyl Acetate, Methanol) | Inferred from structure |
Synthesis and Mechanistic Rationale
The primary challenge in preparing tert-Butyl (3-amino-2,4-difluorophenyl)carbamate lies in the selective mono-protection of the parent diamine, 2,4-difluorobenzene-1,3-diamine. Uncontrolled reaction with di-tert-butyl dicarbonate (Boc₂O) typically yields a statistical mixture of mono-protected, di-protected, and unreacted starting material, leading to significant purification challenges.[2]
The Principle of Selective Mono-Protection via pH Control
A robust and scalable strategy involves the differentiation of the two amino groups by leveraging their basicity. By treating the diamine with one molar equivalent of a strong acid (e.g., hydrochloric acid), a mono-ammonium salt is formed in equilibrium. The protonated amino group is rendered non-nucleophilic, effectively "protecting" it from acylation. The remaining free amine, while its basicity is reduced by the electron-withdrawing effects of the fluorine atoms and the adjacent ammonium group, remains sufficiently nucleophilic to react with Boc₂O.[3][4] This elegant, one-pot method provides high selectivity for the desired mono-protected product.
Recommended Synthetic Protocol
This protocol is designed for laboratory-scale synthesis and can be adapted for larger quantities.
Materials:
-
2,4-difluorobenzene-1,3-diamine
-
Di-tert-butyl dicarbonate (Boc₂O)
-
Hydrochloric Acid (HCl), concentrated or as a solution in an organic solvent
-
Methanol (MeOH) or Dichloromethane (DCM)
-
Saturated sodium bicarbonate (NaHCO₃) solution
-
Brine (saturated NaCl solution)
-
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
-
Ethyl acetate (EtOAc)
-
Hexanes
Procedure:
-
Diamine Solution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of 2,4-difluorobenzene-1,3-diamine in methanol (approx. 0.2 M concentration). Cool the solution to 0 °C in an ice bath.
-
Selective Protonation: While stirring vigorously, slowly add 1.0 equivalent of hydrochloric acid. Allow the solution to stir at 0 °C for 30 minutes to ensure equilibrium is reached, forming the mono-hydrochloride salt.
-
Boc Protection: To the stirring suspension, add a solution of 1.05 equivalents of di-tert-butyl dicarbonate (Boc₂O) in a minimal amount of the reaction solvent.
-
Reaction: Allow the mixture to slowly warm to room temperature and stir overnight. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Workup:
-
Concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent.
-
Re-dissolve the residue in ethyl acetate and water.
-
Carefully neutralize the mixture by adding saturated NaHCO₃ solution until effervescence ceases and the aqueous layer is basic (pH > 8).
-
Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.
-
Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
-
-
Purification: The crude product is typically purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to yield the pure tert-Butyl (3-amino-2,4-difluorophenyl)carbamate.
Synthetic Workflow Diagram
Analytical Characterization
Confirmation of the structure and assessment of purity are essential. The following techniques and expected results serve as a validation system for the described protocol.
| Technique | Expected Observations |
| ¹H NMR | A sharp singlet at ~1.5 ppm corresponding to the 9 protons of the tert-butyl group.Two distinct multiplets in the aromatic region (6.5-7.5 ppm) for the two aromatic protons, showing complex splitting due to H-H and H-F coupling.Broad singlets for the -NH₂ and -NHBoc protons, which may be exchangeable with D₂O. |
| ¹³C NMR | Signals for the Boc group carbons (~28 ppm for CH₃, ~80 ppm for the quaternary carbon).A signal for the carbamate carbonyl at ~153 ppm.Multiple signals in the aromatic region, with carbon-fluorine coupling (¹JCF, ²JCF) being a key diagnostic feature. |
| ¹⁹F NMR | Two distinct signals for the two non-equivalent fluorine atoms, likely showing coupling to each other and to adjacent aromatic protons. |
| Mass Spectrometry (ESI-MS) | A prominent ion corresponding to the protonated molecule [M+H]⁺ at m/z 245.1.A potential fragment from the loss of the tert-butyl group [M-56+H]⁺ at m/z 189.1. |
| Infrared (IR) Spectroscopy | N-H stretching bands for the primary amine and carbamate (~3200-3500 cm⁻¹).A strong C=O stretch for the carbamate carbonyl group (~1680-1720 cm⁻¹).C-F stretching bands in the fingerprint region (~1100-1300 cm⁻¹). |
Applications in Medicinal Chemistry and Drug Development
The value of this building block is rooted in two key features: the strategic incorporation of fluorine and the capacity for orthogonal derivatization.
The Strategic Role of the Difluoroaniline Moiety
Fluorine has become a cornerstone of modern drug design.[5] Its incorporation into an active pharmaceutical ingredient (API) can profoundly influence multiple properties:
-
Metabolic Stability: Fluorine's high electronegativity and the strength of the C-F bond can block sites susceptible to metabolic oxidation (e.g., cytochrome P450 hydroxylation), thereby increasing the drug's half-life.[6]
-
Binding Affinity: Fluorine can alter the pKa of nearby functional groups, such as the amines in this molecule, influencing their ionization state at physiological pH. This can lead to enhanced binding interactions with target proteins through modified hydrogen bonding or electrostatic interactions.[7]
-
Membrane Permeability: Judicious fluorination can increase the lipophilicity of a molecule, which can improve its ability to cross cellular membranes and reach its site of action.[6]
Orthogonal Synthesis Strategy
The primary application of tert-Butyl (3-amino-2,4-difluorophenyl)carbamate is as a scaffold for building complex molecules in a controlled, stepwise manner. The differential reactivity of the two amine groups—one free and nucleophilic, the other protected and inert—is the key.[8][9]
-
Step 1: Functionalization of the Free Amine: The primary amine at the C3 position can readily participate in a wide range of chemical transformations, including acylation, reductive amination, urea formation, or sulfonylation, while the C1 amine remains protected.
-
Step 2: Boc Deprotection: The Boc group is stable to a wide variety of reaction conditions but can be cleanly and efficiently removed under acidic conditions (e.g., trifluoroacetic acid (TFA) in DCM, or HCl in dioxane).
-
Step 3: Functionalization of the Newly Exposed Amine: The newly liberated amine at the C1 position can now be reacted with a different set of reagents, allowing for the synthesis of unsymmetrically substituted 2,4-difluorobenzene-1,3-diamine derivatives.
This orthogonal approach is invaluable for generating libraries of related compounds for structure-activity relationship (SAR) studies in drug discovery.
Logical Application Workflow
Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for CAS 208166-48-7 is not widely available, data from structurally similar fluorinated anilines should be used to guide handling procedures.[10][11]
-
Hazard Identification: Assumed to be harmful if swallowed, cause skin irritation, and cause serious eye irritation. May also cause respiratory irritation.[10]
-
Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat are mandatory.
-
Engineering Controls: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.
-
Handling: Avoid contact with skin, eyes, and clothing. Avoid dust formation. Use in a well-ventilated area.[11]
-
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store away from strong oxidizing agents and strong acids.
Conclusion
tert-Butyl (3-amino-2,4-difluorophenyl)carbamate is more than a simple chemical intermediate; it is a sophisticated design element for modern medicinal chemistry. Its pre-installed features—an orthogonal protecting group and metabolically robust fluorine atoms—provide researchers with a strategic advantage in the synthesis of novel, complex, and potentially more effective pharmaceutical agents. The reliable synthetic methods and clear application logic outlined in this guide empower drug development professionals to fully leverage the potential of this versatile building block.
References
- BenchChem. (n.d.). Synthesis of pharmaceutical compounds from substituted anilines.
- BenchChem. (2025). Application Notes and Protocols for the Synthesis of Substituted Anilines from Cyclohexanones.
- Jong, T., & Bradley, M. (2015). Flow-Mediated Synthesis of Boc, Fmoc, and Ddiv Monoprotected Diamines. Organic Letters.
- Beilstein Journals. (2024). Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines.
- Sigma-Aldrich. (n.d.). MRT - Mono-Boc-Protection of Diamines.
- PubChem. (n.d.). tert-butyl N-amino-N-(2,4-difluorophenyl)carbamate.
- Redalyc. (n.d.). General Method for Selective Mono-Boc Protection of Diamines.
- ChemRxiv. (n.d.). Green Synthesis: Novel method for Substituted Anilines from its Benzyl Azides.
- Taylor & Francis Online. (n.d.). Selective Mono‐BOC Protection of Diamines.
- Ha, H. J., et al. (2007). Selective Mono-BOC Protection of Diamines. Synthetic Communications, 37(5), 737-742.
- ResearchGate. (n.d.). Synthesis of Substituted Anilines from Cyclohexanones Using Pd/C–Ethylene System and Its Application to Indole Synthesis.
- PubChem. (n.d.). tert-Butyl (4-amino-3-fluorophenyl)carbamate.
- BenchChem. (n.d.). The Versatile Role of tert-Butyl (3-aminopropyl)carbamate: A Synthetic Building Block for Drug Discovery and Beyond.
- BIOSYNCE. (n.d.). tert-Butyl (4-amino-3-fluorophenyl)carbamate CAS 1402559-21-0.
- Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.
- Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8373-8413.
- Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895-2940.
- Dunn, R. T., et al. (2022). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules, 27(19), 6436.
- Pittelkow, M., Lewinsky, R., & Christensen, J. B. (n.d.). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses.
Sources
- 1. tert-butyl N-amino-N-(2,4-difluorophenyl)carbamate | C11H14F2N2O2 | CID 177745434 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Organic Syntheses Procedure [orgsyn.org]
- 3. redalyc.org [redalyc.org]
- 4. researchgate.net [researchgate.net]
- 5. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. pubs.acs.org [pubs.acs.org]
- 10. tert-Butyl (4-amino-3-fluorophenyl)carbamate | C11H15FN2O2 | CID 79019760 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. biosynce.com [biosynce.com]
